Cas no 272130-88-8 (BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER)

BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER structure
272130-88-8 structure
Product Name:BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER
CAS No:272130-88-8
MF:C11H13BrO2
MW:257.123722791672
CID:1080143
PubChem ID:10753607
Update Time:2025-04-20

BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER
    • 5-?(2-?bromoethyl)?-?2-?methylBenzoic acid methyl ester
    • DA-38953
    • methyl 5-(2-bromoethyl)-2-methylbenzoate
    • SCHEMBL23294027
    • 272130-88-8
    • MDL: MFCD27948518
    • Inchi: 1S/C11H13BrO2/c1-8-3-4-9(5-6-12)7-10(8)11(13)14-2/h3-4,7H,5-6H2,1-2H3
    • InChI Key: OPIVPASOXDEICB-UHFFFAOYSA-N
    • SMILES: BrCCC1C=CC(C)=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 256.00989g/mol
  • Monoisotopic Mass: 256.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.